3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate
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Description
The compound 3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate belongs to a class of aromatic sulfanyl and nitro-substituted esters. Its structure features a benzyl group substituted with a nitro group at the 3-position and a phenylsulfanyl moiety at the 4-position, esterified with a 2,6-difluorobenzoic acid.
Properties
IUPAC Name |
(3-nitro-4-phenylsulfanylphenyl)methyl 2,6-difluorobenzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13F2NO4S/c21-15-7-4-8-16(22)19(15)20(24)27-12-13-9-10-18(17(11-13)23(25)26)28-14-5-2-1-3-6-14/h1-11H,12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNRBKXFIUTZWJZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC2=C(C=C(C=C2)COC(=O)C3=C(C=CC=C3F)F)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13F2NO4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The provided evidence focuses on 4-PSB-2 (4-(phenylsulfanyl)butan-2-one), a compound with overlapping structural motifs (phenylsulfanyl group) but distinct functional groups. Below is a comparative analysis of key properties:
Key Findings from 4-PSB-2 Studies (Relevant to Structural Analogues)
Anti-inflammatory Mechanisms: 4-PSB-2 suppresses TNF-α, COX-2, and iNOS expression in hippocampal neurons, astrocytes, and microglia of 3xTg-AD mice, mitigating neuroinflammation .
Synaptic and Cognitive Effects :
- Increases hippocampal PSD-95 expression (a postsynaptic density protein) and restores long-term potentiation (LTP) in AD mice, correlating with improved fear memory retrieval .

- Enhances dendritic spine density in WT mice, indicating synaptic remodeling .
Safety and Selectivity: No adverse effects on locomotor activity or anxiety in mice at therapeutic doses .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

